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Compound of Interest

Compound Name: Feudomycin A Hydrochloride

Cat. No.: B13845333

Get Quote

Introduction & Compound Identity[1][2][3][4]
Feudomycin A Hydrochloride (CAS: 65360-28-3) is a potent anthracycline antibiotic isolated

from Streptomyces coeruleorubidus.[1] Structurally analogous to daunorubicin and doxorubicin,

it functions as a cytotoxic agent primarily through DNA intercalation and topoisomerase II

inhibition.[1][2] It is frequently utilized in oncology research to study drug resistance

mechanisms and structure-activity relationships (SAR) within the anthracycline class.[1]

Physicochemical Profile[1][2][3][4][7]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13845333#bc-rfq
https://www.benchchem.com/product/b13845333/docs?utm_src=pdf-body#feudomycin-a-hydrochloride-technical-application-note-safety-protocol
https://pubchem.ncbi.nlm.nih.gov/compound/Feudomycin-B
https://pubchem.ncbi.nlm.nih.gov/compound/Feudomycin-B
https://pmc.ncbi.nlm.nih.gov/articles/PMC9840691/
https://pubchem.ncbi.nlm.nih.gov/compound/Feudomycin-B
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13845333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Detail

Chemical Name Feudomycin A Hydrochloride

CAS Number 65360-28-3

Molecular Formula C₂₇H₃₁NO₉[3][1][4] · HCl

Molecular Weight ~549.99 g/mol

Appearance Red to orange amorphous powder

Solubility
Soluble in DMSO (>10 mg/mL), Methanol;

Moderately soluble in Water

Stability
Light-sensitive; Hygroscopic; Unstable in

alkaline solutions

Safety Data Sheet (SDS) Analysis
CRITICAL WARNING: Feudomycin A Hydrochloride is a cytotoxic anthracycline. It acts as a

mutagen, carcinogen, and reproductive toxin.[1][5] All handling must occur within a certified

Chemical Fume Hood or Biological Safety Cabinet (Class II).[1]

Hazard Identification (GHS Classification)
Category Hazard Statement Code Description

Acute Toxicity H302 Harmful if swallowed.[1]

Germ Cell Mutagenicity H340 May cause genetic defects.

Carcinogenicity H350 May cause cancer.[2]

Reproductive Toxicity H360
May damage fertility or the

unborn child.[5]

Precautionary Protocols
P201: Obtain special instructions before use.
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P280: Wear protective gloves/protective clothing/eye protection/face protection (Double-

gloving recommended).[1]

P308 + P313: IF exposed or concerned: Get medical advice/attention.

P501: Dispose of contents/container to an approved waste disposal plant (High-temperature

incineration).

Mechanism of Action
Feudomycin A exerts its cytotoxicity through a multi-modal mechanism typical of

anthracyclines.

DNA Intercalation: The planar anthraquinone ring inserts between DNA base pairs, disrupting

replication and transcription.

Topoisomerase II Inhibition: It stabilizes the DNA-Topoisomerase II cleavable complex,

preventing DNA religation and causing double-strand breaks.[1][6]

ROS Generation: The quinone moiety undergoes redox cycling, generating reactive oxygen

species (ROS) that induce oxidative stress and mitochondrial damage.[6]

Mechanism Visualization
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Figure 1: Multi-modal cytotoxic mechanism of Feudomycin A involving DNA damage and

oxidative stress.[1]

Experimental Protocols
A. Safe Handling & Stock Solution Preparation
Objective: Prepare a stable 10 mM stock solution.
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Materials:

Feudomycin A HCl powder

Dimethyl Sulfoxide (DMSO), sterile-filtered, cell-culture grade[1]

Amber microcentrifuge tubes (Light protection is critical)[1]

Protocol:

Calculation: Calculate the volume of DMSO required.

Formula: Volume (mL) = [Mass (mg) / Molecular Weight (549.99)] / Concentration (M)[1]

Example: To dissolve 1 mg at 10 mM (0.01 M):

mL (181 µL).[1]

Equilibration: Allow the vial to warm to room temperature before opening to prevent water

condensation (hygroscopic).

Solubilization: Add the calculated volume of DMSO. Vortex gently until fully dissolved. The

solution should be clear red/orange.

Aliquot & Storage: Dispense into single-use aliquots in amber tubes.

Store at -80°C for up to 6 months.

Avoid repeated freeze-thaw cycles.[1]

B. In Vitro Cytotoxicity Assay (Standard Protocol)
Objective: Determine the IC50 of Feudomycin A in tumor cell lines (e.g., HeLa, MCF-7).

Workflow Visualization:
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Figure 2: Step-by-step workflow for high-throughput cytotoxicity screening.

Detailed Steps:

Seeding: Plate cells (3,000–5,000 cells/well) in 100 µL complete medium. Incubate for 24

hours.

Drug Preparation: Thaw 10 mM stock. Prepare serial dilutions in complete medium (e.g., 10

µM down to 1 nM). Ensure final DMSO concentration is <0.5% to avoid solvent toxicity.

Treatment: Aspirate old medium (or add 2x concentrated drug) and apply Feudomycin

dilutions. Include "Vehicle Control" (DMSO only) and "Positive Control" (e.g., Doxorubicin).[1]

Incubation: Incubate for 48–72 hours at 37°C, 5% CO₂.

Readout: Add viability reagent (e.g., 10 µL CCK-8 or MTT). Incubate 1–4 hours. Measure

absorbance (OD450 nm for CCK-8; OD570 nm for MTT).

Analysis: Plot Dose-Response Curve (Log[Concentration] vs. % Viability) to calculate IC50.

Waste Disposal & Decontamination
Due to its mutagenic nature, Feudomycin A waste must never be discarded in standard

biohazard or sewer systems.

Solids: Collect gloves, tips, and tubes in a dedicated "Cytotoxic Waste" container (usually

yellow or labeled with a Cytotoxic symbol).[1]

Liquids: Collect in a dedicated liquid waste container.

Spills:

Evacuate area immediately.

Don double nitrile gloves, gown, and respiratory protection.[1]
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Cover spill with absorbent pads soaked in 10% Sodium Hypochlorite (Bleach). The

oxidation helps degrade the anthracycline ring structure.

Wipe down twice with water.

Dispose of all cleanup materials as cytotoxic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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